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Introduction

Dimethyl ether (DME), the simplest ether with the formula CH3OCHs, is a colorless, non-toxic,
and environmentally friendly compound.[1] Its properties, which are similar to those of liquefied
petroleum gas (LPG), have led to its use in a variety of applications, including as an aerosol
propellant, a clean-burning alternative fuel, and a refrigerant.[2][3] In the pharmaceutical and
chemical industries, DME is gaining attention as a versatile solvent and extraction agent,
particularly under high-pressure conditions where its unique physicochemical properties can be
finely tuned.[4][5]

This technical guide provides a comprehensive overview of the critical physicochemical
properties of dimethyl ether at elevated pressures. It is intended to serve as a valuable
resource for researchers, scientists, and drug development professionals who are exploring the
use of DME in their work. The guide summarizes key quantitative data in structured tables for
easy reference and comparison, details the experimental protocols used to measure these
properties, and provides visualizations of experimental workflows and phase behavior.

Core Physicochemical Properties

The behavior of dimethyl ether under high pressure is critical for its application in various
industrial and research settings. Key properties such as density, viscosity, vapor pressure, and
phase behavior are significantly influenced by pressure and temperature.
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Critical and Triple Point Data

The critical point represents the temperature and pressure above which a distinct liquid and
gas phase do not exist, while the triple point is the condition at which the solid, liquid, and
vapor phases coexist in equilibrium. These fundamental constants are crucial for understanding
the overall phase behavior of DME.

Property Value Unit Reference

Critical Temperature

(1) 126.95 °C [6]
400.378 + 0.01 K [7]

Critical Pressure (Pc) 53.7 bar [6]
5336.8 + 50 kPa [8]

Critical Density (pc) 270.99 kg/m 3 [6]
5.94 £0.25 mol/dm3 [7]

Triple Point

Temperature 14150 © o]
131.66 K [8]

Triple Point Pressure 3.05E-5 bar [6]
2.2 Pa [8]

High-Pressure Vapor Pressure Data

The vapor pressure of a substance is the pressure exerted by its vapor when the vapor is in
thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature.
Understanding the vapor pressure of DME at different temperatures is essential for its safe
storage and handling in pressurized systems.
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Temperature (K) Pressure (kPa) Reference
219 22 [9]

233 54 [10]

293.15 345 [10]

361 2622 [9]

393.15 2760 [10]

399 5146 [10]

High-Pressure Density and PVT Properties

The pressure-volume-temperature (PVT) properties, including density, are fundamental for
equipment design and process modeling. Several studies have investigated the PVT behavior
of DME over a range of high pressures and temperatures.

Temperature Molar Volume Density ( kg/m
Pressure (kPa) Reference
(K) (dm3/mol) ?)
219 - 361 22 - 2622 1.45 - 4.66 - [2]
243.15 - 373.15 up to ~22,000 - - [10]
up to 50,000 up to 19 mol/dm3 - [7]

Note: Specific density values at given P, T conditions are often presented in graphical form or
as extensive data sets in the original publications.

High-Pressure Viscosity Data

Viscosity, a measure of a fluid's resistance to flow, is a critical parameter in applications
involving fluid transport and lubrication. The viscosity of liquid DME is known to be low and is
influenced by both temperature and pressure.[11][12]
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Kinematic

Temperature (°C) Pressure (bar) . . Reference
Viscosity (cSt)

-40 Saturated 0.37 [12]

20 5.3 0.23 [12]

20 500 0.33 [12]

25 Saturated 0.184 [11]

80 Saturated 0.17 [12]

High-Pressure Solubility Data

The solubility of other substances in DME, and the solubility of DME in other solvents, are

important for its use in extraction and reaction processes.

Temperatur  Pressure

Solute Solvent Solubility Reference
e (°C) (atm)
Dimethyl
Water 18 - 7.09/100g [3]
Ether
Dimethyl
Water 24 5 35 wt% [3]
Ether
Dimethyl
Water 20 - 34 wt% [5]
Ether

Experimental Protocols

The accurate determination of the physicochemical properties of dimethyl ether at high

pressure relies on specialized experimental techniques. Below are detailed methodologies for

key experiments cited in the literature.

Measurement of PVT Properties (Isochoric Method)

The isochoric method is a precise technique for determining the pressure-volume-temperature
(PVT) relationship of fluids.
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Apparatus Preparation: A constant volume cell of known internal volume is used. The cell is
typically made of a material that can withstand high pressures and temperatures, such as
stainless steel. The system is evacuated to remove any residual gases.

Sample Loading: A precisely known mass of high-purity dimethyl ether is charged into the
cell. The mass is determined gravimetrically.

Thermostatic Control: The cell is placed in a thermostatic bath with high-precision
temperature control (e.g., £0.015 K).[2] The temperature is measured using a calibrated
thermometer.

Pressure Measurement: The pressure inside the cell is measured using a high-accuracy
pressure transducer. The system is allowed to reach thermal equilibrium at a set
temperature.

Data Acquisition: Once the temperature and pressure have stabilized, the values are
recorded.

Isochoric Runs: For a given mass of DME (constant density), the temperature of the bath is
incrementally changed, and the corresponding equilibrium pressure is measured at each
step. This constitutes a single isochoric run.

Data Analysis: The collected P-T data for different isochores (different initial masses of DME)
are used to construct the PVT surface of the fluid.

Measurement of Vapor Pressure (Constant Volume
Apparatus)

A constant volume apparatus is commonly employed for accurate vapor pressure

measurements.

o Apparatus: A thermostatted cell of a fixed, known volume is connected to a pressure
measurement system.[9]

o Sample Preparation: The cell is first evacuated to a high vacuum. A sample of purified
dimethyl ether is then introduced into the cell. The amount of sample is sufficient to ensure
the presence of both liquid and vapor phases in the desired temperature range.
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o Equilibrium Measurement: The cell is maintained at a constant temperature using a liquid
bath. The system is allowed to reach equilibrium, at which point the pressure is measured
using a calibrated pressure transducer. The uncertainty in temperature measurements can
be as low as +5 mK, and for pressure, 0.7 kPa.[10]

o Temperature Variation: The temperature of the bath is then changed to a new setpoint, and
the system is again allowed to reach equilibrium before the pressure is recorded.

o Data Correlation: The experimental vapor pressure data as a function of temperature are
often fitted to a vapor pressure equation, such as the Wagner equation, to provide a
continuous representation of the data.[9][10]

Measurement of Viscosity (Volatile Fuel Viscometer)

Due to the low viscosity and high volatility of DME, specialized viscometers are required. The
volatile fuel viscometer (VFVM) is one such apparatus.[11]

e Apparatus: The VFVM consists of a standard glass capillary viscometer enclosed within a
pressure-resistant glass tube. This setup allows for the measurement of viscosity at
pressures up to 15 bar.[11]

o Sample Introduction: Liquid DME is carefully introduced into the capillary viscometer.

o Pressurization: The outer glass tube is pressurized with an inert gas to maintain the DME in
its liquid state at the measurement temperature.

e Measurement Principle: The time taken for a fixed volume of the liquid DME to flow through
the capillary under gravity is measured.

o Calculation: The kinematic viscosity is calculated from the flow time and the calibration
constant of the viscometer. It is crucial to ensure that the measurements are made at low
Reynolds numbers to avoid the need for significant correction factors.[11]

Visualizations
Experimental Workflow for High-Pressure
Physicochemical Property Measurement
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Caption: A generalized workflow for the experimental determination of physicochemical
properties of dimethyl ether at high pressure.

Phase Diagram of Dimethyl Ether
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Caption: A schematic representation of the pressure-temperature phase diagram for dimethyl
ether, illustrating the solid, liquid, gas, and supercritical fluid regions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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